Cas no 1107591-36-5 (1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride)

• Product Name: 1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride
• CAS No: 1107591-36-5
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 6278808
• PubChem ID: 18558477
• Update Time: 2025-05-21

1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride
• AKOS026678556
• 1-(2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl)pyridin-1-ium chloride
• F0777-2073
• 8-methoxy-3-(2-pyridin-1-ium-1-ylacetyl)chromen-2-one;chloride
• 1107591-36-5

• Inchi： 1S/C17H14NO4.ClH/c1-21-15-7-5-6-12-10-13(17(20)22-16(12)15)14(19)11-18-8-3-2-4-9-18;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key： YHHGZLJUTJJCOM-UHFFFAOYSA-M
• SMILES： [Cl-].O1C(C(C(C[N+]2C=CC=CC=2)=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 331.0611356g/mol
• Monoisotopic Mass: 331.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Additional information on 1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride

1-[2-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl)-2-Oxoethyl]Pyridin-1-Ium Chloride: A Comprehensive Overview

The compound 1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxoethyl]pyridin-1-ium chloride, identified by the CAS number 1107591-36-5, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and advanced chemical synthesis.

The molecular structure of this compound is characterized by a pyridinium cation linked to a chromene moiety through an ethyl bridge. The chromene group, which is a benzopyran derivative, contributes to the compound's photochemical properties, making it a promising candidate for applications in optoelectronics and photovoltaic materials. Recent studies have highlighted the importance of chromene derivatives in enhancing the efficiency of solar cells by improving light absorption and charge transport properties.

One of the key features of this compound is its ability to act as a photosensitizer in photodynamic therapy (PDT). The methoxy group attached to the chromene ring enhances the compound's solubility in organic solvents, which is crucial for its application in PDT where efficient delivery of photosensitizers to target tissues is essential. Researchers have demonstrated that this compound exhibits strong absorbance in the visible region, making it highly effective in generating reactive oxygen species (ROS) upon light activation, which are critical for killing cancer cells.

In addition to its therapeutic applications, this compound has shown potential in the field of materials science. Its pyridinium structure enables it to serve as a building block for constructing supramolecular assemblies and functional materials. Recent advancements in self-assembled monolayers (SAMs) have utilized this compound to create surfaces with tailored electronic properties, which are valuable in nanotechnology and sensor development.

The synthesis of 1-[2-(8-methoxy-2-oxo-2H-chromen-3-yl)-2-oxyethyl]pyridin-1-iium chloride involves a multi-step process that typically includes chromene formation followed by nucleophilic substitution or coupling reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the chromene and pyridinium moieties. Optimization studies have shown that mild reaction conditions, such as using polar aprotic solvents and catalytic amounts of acid or base, are optimal for this synthesis.

From an environmental standpoint, the biodegradability and toxicity profile of this compound are areas of active research. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, but further investigations are required to fully understand its environmental impact. Regulatory agencies have emphasized the need for comprehensive toxicity assessments to ensure safe handling and disposal practices.

In conclusion, 1-[2-(8-methoxy-2-oxyo=chromen=3=yl)-ethyl]pyridin=ium chloride represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application studies, position it as a valuable tool in modern chemical research. As ongoing research continues to uncover new properties and uses for this compound, its role in advancing scientific innovation is expected to grow significantly.